Cas no 2138397-00-7 (3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 2138397-00-7
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6402335
• PubChem ID: 165479407
• Update Time: 2025-06-30

3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• 2138397-00-7
• 3-amino-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-1,2-dihydropyridin-2-one
• EN300-1113030

• Inchi： 1S/C10H11N3OS/c1-7-12-5-8(15-7)6-13-4-2-3-9(11)10(13)14/h2-5H,6,11H2,1H3
• InChI Key： JQADYKNAOCVGTP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one

Professional Introduction to 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2138397-00-7)

3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2138397-00-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further research and development in medicinal chemistry.

The molecular framework of 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one consists of a dihydropyridinone core appended with an amino group and a thiazole moiety. The thiazole ring is particularly noteworthy, as it is a common structural motif in biologically active compounds. Its incorporation into the molecule suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The 2-methyl substituent on the thiazole ring further enhances the complexity of the compound, potentially influencing its pharmacokinetic properties and biological activity.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. The dihydropyridinone scaffold is known for its role in cardiovascular drugs, while the thiazole ring is associated with antimicrobial and anti-inflammatory properties. The combination of these structural elements in 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one opens up possibilities for its use in multiple therapeutic areas. Current research is exploring its potential as an intermediate in the synthesis of new drugs targeting various diseases.

The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. The precise control over reaction conditions is crucial to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies. The development of novel catalysts and green chemistry approaches has also contributed to the sustainable synthesis of such complex molecules.

One of the most exciting aspects of 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one is its potential as a lead compound for drug discovery. Computational modeling and high-throughput screening techniques are being employed to identify its binding interactions with biological targets. These studies have revealed promising results regarding its ability to modulate certain enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may interact with enzymes implicated in metabolic disorders and inflammation.

The pharmacological profile of this compound is still under investigation, but early studies indicate that it exhibits interesting biological activities. Its ability to inhibit specific enzymatic pathways could make it valuable in treating conditions such as diabetes and arthritis. Additionally, the presence of both amino and hydroxyl groups provides opportunities for further derivatization, allowing chemists to fine-tune its properties for optimal therapeutic efficacy.

In conclusion, 3-amino-1-(2-methyl-1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2138397-00) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in addressing various health challenges.